Cas no 1361792-31-5 (5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361792-31-5
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912568
• Update Time: 2025-09-28

5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-7(4-11)5-16-9(8(6)2-3-15)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： DDMFMPKNZVXTFX-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(CC#N)=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361792-31-5)

5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361792-31-5) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules. The presence of both bromomethyl and trifluoromethoxy functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel compounds with enhanced biological activity.

The bromomethyl moiety in this compound is particularly noteworthy for its reactivity in nucleophilic substitution reactions, which is a cornerstone in the synthesis of various heterocyclic compounds. This feature allows for the introduction of diverse substituents, thereby expanding the chemical space for drug discovery. On the other hand, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization into pharmacologically relevant molecules.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. The pyridine core of 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361792-31-5) aligns well with this trend, as pyridine derivatives are widely recognized for their role in medicinal chemistry. For instance, studies have demonstrated the efficacy of pyridine-based compounds in modulating enzyme activity and receptor binding, which are critical aspects of drug design.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can introduce specific substituents that enhance binding affinity to kinase targets. Additionally, the presence of the trifluoromethoxy group can improve pharmacokinetic properties, such as solubility and bioavailability.

The pharmaceutical industry has also explored the use of this compound in developing antiviral and antibacterial agents. The structural motif present in 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361792-31-5) offers a scaffold for designing molecules that can interact with viral proteases or bacterial enzymes, thereby inhibiting their function. Recent advancements in computational chemistry have further facilitated the optimization of such compounds, leading to more efficient synthetic routes and improved drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The ability to modify its structure allows for the development of novel pesticides and herbicides that are effective against a broad spectrum of pests while maintaining environmental safety. The lipophilic nature imparted by the trifluoromethoxy group enhances membrane penetration, making these agrochemicals more potent.

The synthesis of 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361792-31-5) involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions to introduce the bromomethyl group and nucleophilic substitution reactions to incorporate other functional groups. These synthetic strategies are well-documented in organic chemistry literature and have been adapted for large-scale production.

The safety profile of this compound is another critical aspect that warrants discussion. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

In conclusion, 5-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361792-31-5) is a multifaceted intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and development. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.